Cas no 2703760-06-7 (5-(decahydro-1,5-naphthyridin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-(decahydro-1,5-naphthyridin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703760-06-7
• MF: C₂₁H₂₄N₄O₄
• MW: 396.439664840698
• CID: 5615916
• PubChem ID: 165946218
• Update Time: 2025-06-08

5-(decahydro-1,5-naphthyridin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(decahydro-1,5-naphthyridin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-33362874
• 2703760-06-7

• Inchi： 1S/C21H24N4O4/c26-18-8-7-17(19(27)23-18)25-20(28)13-6-5-12(11-14(13)21(25)29)24-10-2-3-15-16(24)4-1-9-22-15/h5-6,11,15-17,22H,1-4,7-10H2,(H,23,26,27)
• InChI Key： FGVWRZJPHPHNRW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(N1C1C(NC(CC1)=O)=O)=O)C=CC(=C2)N1CCCC2C1CCCN2

Computed Properties

• Exact Mass: 396.17975526g/mol
• Monoisotopic Mass: 396.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.8Ų

Additional information on 5-(decahydro-1,5-naphthyridin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 5-(decahydro-1,5-naphthyridin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703760-06-7)

5-(Decahydro-1,5-naphthyridin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703760-06-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a decahydro-naphthyridine moiety and a dioxopiperidine ring. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The synthesis of 5-(decahydro-1,5-naphthyridin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled researchers to develop efficient and scalable routes for the production of this compound. One such method involves the coupling of a decahydro-naphthyridine derivative with a dioxopiperidine intermediate, followed by cyclization and oxidation steps to form the final product.

In terms of its biological activity, 5-(decahydro-1,5-naphthyridin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione has been shown to exhibit potent anti-inflammatory and anti-cancer properties. Studies have demonstrated that this compound can effectively inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to induce apoptosis in cancer cells by targeting specific signaling pathways, making it a potential candidate for the development of novel anti-cancer drugs.

The pharmacokinetic properties of 5-(decahydro-1,5-naphthyridin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a relatively long half-life in vivo. These characteristics make it suitable for chronic dosing regimens and long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(decahydro-1,5-naphthyridin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione in various disease models. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. Further studies are needed to fully elucidate its mechanisms of action and optimize its use in clinical settings.

In addition to its therapeutic potential, 5-(decahydro-1,5-naphthyridin-1-yl)-2-(2,6-dioxopiperidin-3-y l)-2 , 3 -d i h y d ro - 1 H - i s o i n d o l e - 1 , 3 - d i o n e has also been explored for its use in diagnostic applications. Its unique chemical structure allows it to be labeled with various imaging agents, making it useful for non-invasive imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This dual functionality as both a therapeutic agent and a diagnostic tool enhances its value in the field of personalized medicine.

The future prospects for 5-(decahydro - 1 , 5 - n aph thy r id i n - 1 - y l ) - 2 - ( 2 , 6 - d io x op ip e ri di n - 3 - y l ) - 2 , 3 - di hy dr o - 1 H - i soi nd ol e - 1 , 3 - di on e are promising. Ongoing research aims to further refine its chemical structure to improve its potency and reduce potential side effects. Additionally, efforts are being made to develop novel delivery systems that can enhance its bioavailability and target specific tissues or organs.

In conclusion, 5-(decahydro - 1 , 5 - n aph thy r id i n - 1 - y l ) - 2 - ( 2 , 6 - d io x op ip e ri di n - 3 - y l ) - 2 , 3 - di hy dr o - 1 H - i soi nd ol e - 1 , 3 - di on e (CAS No. 2703760–06–7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for the development of new therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play an important role in advancing medical treatments for various diseases.